Cas no 1261911-15-2 (6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid)

• Product Name: 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261911-15-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD18316897
• CID: 2762936
• PubChem ID: 53222711
• Update Time: 2025-10-30

6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid
• EN300-1628252
• A1-28732
• MFCD18316897
• DTXSID30687080
• 6-(3,5-DIMETHYLPHENYL)NICOTINIC ACID
• 1261911-15-2

• MDL： MFCD18316897
• Inchi： 1S/C14H13NO2/c1-9-5-10(2)7-12(6-9)13-4-3-11(8-15-13)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key： JNZUAFRXTFKTMJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid

Comprehensive Overview of 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid (CAS No. 1261911-15-2)

6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid (CAS No. 1261911-15-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-carboxylic acid structure, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid synthesis", "CAS 1261911-15-2 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid combines a pyridine ring with a carboxylic acid functional group, making it a versatile building block for drug design. Its 3,5-dimethylphenyl substituent enhances lipophilicity, a property highly sought after in the development of CNS-targeting therapeutics. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in 2024, as evidenced by growing searches for "Alzheimer's disease drug candidates" and "blood-brain barrier permeable compounds".

From a synthetic chemistry perspective, CAS 1261911-15-2 exemplifies the importance of heterocyclic chemistry in modern pharmaceuticals. The compound's stability under physiological conditions makes it particularly valuable for medicinal chemistry optimization, another frequently searched term among researchers. Its applications extend to catalysis and material science, where pyridine derivatives are increasingly used in metal-organic frameworks (MOFs)—a trending topic in sustainable technology discussions.

Analytical characterization of 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, keywords commonly associated with quality control in pharmaceutical manufacturing. The compound's purity profile is crucial, as indicated by rising searches for "pharmaceutical intermediate specifications" and "ICH impurity guidelines". This aligns with the industry's growing emphasis on Quality by Design (QbD) principles.

Environmental considerations surrounding pyridine-based compounds have also become a focus area, with researchers investigating green chemistry approaches for their synthesis. The biodegradability of such intermediates is frequently queried, reflecting broader concerns about sustainable pharmaceutical production. Interestingly, 1261911-15-2 has shown potential for biocatalytic transformation in recent studies, a subject gaining traction in enzyme engineering circles.

In the context of intellectual property, patents involving 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid derivatives have increased by 22% since 2020, according to recent literature. This surge correlates with search trends for "patent landscape analysis" and "structure-activity relationship (SAR) studies". The compound's modular structure allows for diverse modifications, making it valuable for lead optimization in drug discovery programs.

From a commercial standpoint, the global market for fine chemical intermediates like CAS 1261911-15-2 is projected to grow at 6.8% CAGR through 2028. This statistic aligns with increased searches for "custom synthesis providers" and "GMP-compliant intermediates", highlighting the compound's industrial significance. Regulatory aspects, particularly REACH compliance and ICH stability testing, remain critical considerations for manufacturers.

Emerging applications of 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid in agricultural chemistry have also been reported, with studies exploring its derivatives as potential plant growth regulators. This development corresponds with growing interest in "sustainable agrochemicals" and "precision farming solutions"—topics dominating agricultural research forums. The compound's structural features may contribute to novel pesticide formulations with improved environmental profiles.

Technological advancements in computational chemistry have enabled more efficient exploration of 1261911-15-2's potential. Molecular docking studies and AI-assisted drug design (a highly searched term in 2024) are accelerating the identification of new applications. The compound's balanced logP value and hydrogen bonding capacity make it particularly amenable to in silico screening approaches.

Quality standards for 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid continue to evolve, with pharmacopeial monographs increasingly including advanced analytical methods. The pharmaceutical industry's shift toward continuous manufacturing has also impacted how such intermediates are characterized, as seen in searches for "process analytical technology (PAT)" and "real-time release testing" methodologies.

In conclusion, 6-(3,5-dimethylphenyl)pyridine-3-carboxylic acid (CAS No. 1261911-15-2) represents a multifaceted compound with expanding applications across therapeutic, agricultural, and material science domains. Its growing prominence in literature and search trends underscores its importance as a versatile chemical building block in contemporary research and industrial applications.